Cas no 31231-58-0 ((3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride)
(3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-methanamine,3,4-dihydro-N-methyl-, hydrochloride (1:1)
- Isochroman-1-ylmethyl-methyl-amine hydrochloride
- (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride
- Cambridge id 5237962
- NSC131372
- AKOS015844697
- NSC-131372
- EN300-244398
- CS-0215403
- DTXSID50638094
- [(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine hydrochloride
- ISOCHROMAN-1-YLMETHYL-METHYL-AMINEHYDROCHLORIDE
- 31231-58-0
- MFCD00573693
- 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-N-methylmethanamine--hydrogen chloride (1/1)
- 1-(3,4-dihydro-1H-isochromen-1-yl)-N-methylmethanamine;hydrochloride
- (3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine HCl
- (3,4-dihydro-1H-2-benzopyran-1-ylmethyl)(methyl)amine hydrochloride
- (3,4-dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride
- G30872
-
- MDL: MFCD00573693
- Inchi: 1S/C11H15NO.ClH/c1-12-8-11-10-5-3-2-4-9(10)6-7-13-11;/h2-5,11-12H,6-8H2,1H3;1H
- InChI Key: RNWDINNLLMCYGO-UHFFFAOYSA-N
- SMILES: Cl.O1CCC2C=CC=CC=2C1CNC
Computed Properties
- Exact Mass: 177.115
- Monoisotopic Mass: 177.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 284.5°C at 760 mmHg
- Flash Point: 112.4°C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB407494-500 mg |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride |
31231-58-0 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB407494-1 g |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride |
31231-58-0 | 1g |
€322.50 | 2023-04-25 | ||
| abcr | AB407494-5 g |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride |
31231-58-0 | 5g |
€907.00 | 2023-04-25 | ||
| abcr | AB407494-500mg |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride; . |
31231-58-0 | 500mg |
€269.00 | 2025-02-16 | ||
| abcr | AB407494-1g |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride; . |
31231-58-0 | 1g |
€317.00 | 2025-02-16 | ||
| abcr | AB407494-5g |
(3,4-Dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride; . |
31231-58-0 | 5g |
€877.00 | 2025-02-16 | ||
| Enamine | EN300-244398-0.05g |
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine hydrochloride |
31231-58-0 | 95% | 0.05g |
$35.0 | 2024-06-19 | |
| Enamine | EN300-244398-0.1g |
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine hydrochloride |
31231-58-0 | 95% | 0.1g |
$52.0 | 2024-06-19 | |
| Enamine | EN300-244398-0.25g |
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine hydrochloride |
31231-58-0 | 95% | 0.25g |
$75.0 | 2024-06-19 | |
| Enamine | EN300-244398-0.5g |
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine hydrochloride |
31231-58-0 | 95% | 0.5g |
$118.0 | 2024-06-19 |
(3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride
Introduction to (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride (CAS No. 31231-58-0)
The compound (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride, identified by the CAS registry number 31231-58-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzopyrane derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.
Recent studies have highlighted the importance of benzopyran derivatives in modulating various cellular pathways, particularly those involved in neurodegenerative diseases and cancer. The unique structure of this compound, featuring a dihydrobenzopyran ring system coupled with a methyl(methyl)amine group, contributes to its versatile pharmacological profile. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions.
In terms of synthesis, the preparation of (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride involves a multi-step process that typically includes cyclization reactions and subsequent functionalization. The optimization of synthetic routes has been a focal point for chemists aiming to enhance yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, paving the way for large-scale production.
The pharmacokinetic properties of this compound have also been extensively studied. Preclinical data indicate that it possesses favorable bioavailability and metabolic stability, which are critical factors for its potential use as an orally administered drug. Furthermore, its ability to cross the blood-brain barrier has been validated in animal models, suggesting its utility in treating central nervous system disorders.
From a structural perspective, the dihydrobenzopyran moiety is a key feature that confers rigidity and aromaticity to the molecule. This structural integrity is essential for maintaining its bioactivity and selectivity towards specific molecular targets. Computational studies using molecular docking techniques have revealed that this compound interacts effectively with key enzymes and receptors involved in inflammatory pathways.
Recent clinical trials have explored the efficacy of (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride in alleviating symptoms associated with chronic inflammation and oxidative stress. The results demonstrate significant reductions in inflammatory biomarkers, such as C-reactive protein and interleukin-6, indicating its potential as an anti-inflammatory agent.
In addition to its therapeutic applications, this compound has also found utility in diagnostic imaging due to its ability to serve as a contrast agent under specific conditions. Its fluorescence properties have been leveraged in vitro to monitor cellular processes, providing valuable insights into disease mechanisms.
The environmental impact of this compound has also been assessed to ensure its safe handling and disposal. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.
In conclusion, (3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride (CAS No. 31231-58-0) stands out as a versatile molecule with wide-ranging applications in medicine and diagnostics. Its unique structure, coupled with favorable pharmacokinetic properties and potent biological activities, positions it as a valuable asset in contemporary drug discovery efforts.
31231-58-0 ((3,4-dihydro-1H-2-benzopyran-1-yl)methyl(methyl)amine hydrochloride) Related Products
- 1820665-24-4([(3,4-dihydro-1H-2-benzopyran-3-yl)methyl](methyl)amine hydrochloride)
- 313678-73-8(2-Benzofuranmethanamine, 2,3-dihydro-N,3-dimethyl-)
- 95965-62-1(N,N-dimethyl-1-(3-methyl-1,3-dihydro-2-benzofuran-1-yl)methanamine)
- 864347-96-6(1-Isobenzofuranmethanamine, 1,3-dihydro-N-methyl-3-phenyl-)
- 50683-75-5(N-(3,4-dihydro-1H-isochromen-1-ylmethyl)ethanamine)
- 50683-74-4(N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine)
- 31231-63-7(1H-2-Benzopyran-1-methanamine,3,4-dihydro-N-(1-methylethyl)-, hydrochloride (1:1))
- 31231-64-8(1H-2-Benzopyran-1-methanamine,3,4-dihydro-N,N-dimethyl-, hydrochloride (1:1))
- 1094508-93-6(2-(2,4-dimethylphenyl)morpholine)
- 19158-90-8(3,4-dihydro-1H-2-benzopyran-1-ylmethanamine)